Cas no 223562-47-8 (Benzenamine,4-(1-propyn-1-yl)-)
223562-47-8 structure
Product Name:Benzenamine,4-(1-propyn-1-yl)-
CAS No:223562-47-8
MF:C9H9N
MW:131.174462080002
CID:244577
PubChem ID:45079153
Update Time:2025-04-19
Benzenamine,4-(1-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-(1-propyn-1-yl)-
- 4-prop-1-ynylaniline
- 4-Prop-1-ynylbenzenamine
- Benzenamine,4-(1-propynyl)- (9CI)
- DTXSID10663660
- Benzenamine,4-(1-propynyl)-(9ci)
- XEYHJKINFQTLRC-UHFFFAOYSA-N
- 223562-47-8
- 4-prop-1-ynylphenylamine
- SCHEMBL3122121
- AKOS006342556
- 4-(1-propynyl)benzenamine
- 4-(Prop-1-yn-1-yl)aniline
-
- Inchi: 1S/C9H9N/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,10H2,1H3
- InChI Key: XEYHJKINFQTLRC-UHFFFAOYSA-N
- SMILES: NC1C=CC(C#CC)=CC=1
Computed Properties
- Exact Mass: 131.07357
- Monoisotopic Mass: 131.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26A^2
Experimental Properties
- PSA: 26.02
Benzenamine,4-(1-propyn-1-yl)- Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
223562-47-8 (Benzenamine,4-(1-propyn-1-yl)-) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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